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Compound of Interest

Compound Name: Fluconazole mesylate

Cat. No.: B1139313

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for the quality control and purity testing of fluconazole mesylate.

Frequently Asked Questions (FAQS)

Q1: What are the primary analytical methods for fluconazole mesylate quality control?

Al: The primary analytical methods for the quality control of fluconazole mesylate are High-
Performance Liquid Chromatography (HPLC) and Ultraviolet-Visible (UV-Vis)
Spectrophotometry.[1][2][3] HPLC is predominantly used for assay, identification, and the
determination of related substances (impurities).[4][5] UV-Vis spectrophotometry is a simpler
and more cost-effective method often employed for quantification in dissolution testing and for
routine assays.[1]

Q2: What are the typical pharmacopeial acceptance criteria for fluconazole assay and
impurities?

A2: According to the United States Pharmacopeia (USP) and European Pharmacopoeia (EP),
fluconazole drug substance typically must contain not less than 98.0% and not more than
102.0% of C13H12F2N60, calculated on a dried basis.[6] The acceptance criteria for related
substances are specified in the respective monographs, with limits for individual and total
impurities.[6][7]
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Fluconazole Assay and Impurity Acceptance Criteria (Pharmacopeial General Limits)

Test Parameter USP Acceptance Criteria EP Acceptance Criteria

99.0% - 101.0% (dried

Assay 98.0% - 102.0% (dried basis) substance)

Impurity A Specified limit Specified limit
Impurity B Specified limit Specified limit
Impurity C Specified limit Specified limit
Any Unspecified Impurity Specified limit Specified limit
Total Impurities Specified limit Specified limit

Note: Specific limits for impurities can vary and the official monograph should always be
consulted.

Q3: What is the mechanism of action of fluconazole?

A3: Fluconazole is a triazole antifungal agent that works by inhibiting the fungal cytochrome
P450 enzyme, lanosterol 14-a-demethylase.[8][9][10] This enzyme is a critical component of
the ergosterol biosynthesis pathway. By inhibiting this enzyme, fluconazole disrupts the
synthesis of ergosterol, a vital component of the fungal cell membrane. This leads to increased
membrane permeability, leakage of cellular contents, and ultimately, the inhibition of fungal
growth.[8][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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